5,6-difluorobenzo[d]oxazol-2(3H)-one

• Molecular Formula: C7H3F2NO2
• Molecular Weight: 171.10 g/mol
• IUPAC Name: 5,6-difluoro-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C7H3F2NO2/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,(H,10,11)
• InChI Key: FHIXRLXLYMWKKM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)OC(=O)N2

Description

5,6-Difluorobenzo[d]oxazol-2(3H)-one is a fluorinated benzoxazolone derivative with the molecular formula C₇H₃F₂NO₂ . The compound features a bicyclic benzoxazolone core substituted with fluorine atoms at positions 5 and 4. Its SMILES representation is O=C1Oc2cc(F)c(F)cc2N1, and its InChIKey is VUJQCHQRFQKZRV-UHFFFAOYSA-N .

Comparison with Similar Compounds

Structural and Substituent Variations

Key analogs of 5,6-difluorobenzo[d]oxazol-2(3H)-one include halogenated, nitro-, and hydroxy-substituted benzoxazolones. Substituents significantly influence physicochemical properties and bioactivity:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Structural Features
This compound	5-F, 6-F	C₇H₃F₂NO₂	171.10 g/mol	High electronegativity from dual F atoms
5-Fluorobenzo[d]oxazol-2(3H)-one	5-F	C₇H₄FNO₂	153.11 g/mol	Single F atom; simpler synthesis
6-Hydroxy-5-nitrobenzo[d]oxazol-2(3H)-one	5-NO₂, 6-OH	C₇H₄N₂O₄	180.12 g/mol	Nitro group enhances reactivity
6-Chlorobenzo[d]oxazol-2(3H)-one	6-Cl	C₇H₄ClNO₂	169.57 g/mol	Chlorine increases lipophilicity

Pharmacological Potential

• Sigma Receptor Modulation : Benzoxazolones with bulky substituents (e.g., benzhydryl groups) show affinity for sigma-2 receptors, which are overexpressed in tumors . For example, sigma-2 agonists like CB-64D induce apoptosis in breast cancer cells via caspase-independent pathways .
• Calcium Signaling : Sigma-2 ligands (e.g., CB-64D) modulate intracellular calcium levels in neuroblastoma cells, suggesting a role in cellular signaling .